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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B10829556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties,

synthesis, and metabolic significance of 1-Pentadecanol. The information is curated to support

research and development activities in various scientific fields.

Core Physicochemical Data
1-Pentadecanol, a saturated long-chain fatty alcohol, possesses the following key molecular

identifiers and properties.

Property Value Citations

Molecular Formula C₁₅H₃₂O [1][2][3][4]

Molecular Weight 228.41 g/mol [1][2][3][4]

Alternate Names n-Pentadecyl alcohol [4]

CAS Number 629-76-5 [1][3][5][6]

Appearance White solid [1]
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The synthesis of 1-Pentadecanol can be achieved through the reduction of its corresponding

carboxylic acid, pentadecanoic acid. A common laboratory and industrial method for this

transformation is catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of a
Long-Chain Fatty Acid
This protocol details a general procedure for the reduction of a long-chain fatty acid to its

corresponding alcohol, which is applicable for the synthesis of 1-Pentadecanol from

pentadecanoic acid.

Materials:

Heptadecanoic acid (as a representative long-chain fatty acid)

Catalyst (e.g., a supported noble metal catalyst)

Solvent (e.g., an inert high-boiling point ether or hydrocarbon)

Hydrogen gas

High-pressure reactor (autoclave) equipped with a stirrer and temperature and pressure

controls

Filtration or centrifugation apparatus

Rotary evaporator

Recrystallization solvent (e.g., acetone or ethanol)

Procedure:

Reactor Setup: The high-pressure reactor is charged with heptadecanoic acid, the catalyst,

and the solvent.[7]

Inerting: The reactor is sealed and purged multiple times with an inert gas, such as nitrogen,

to remove any oxygen.[7] This is followed by several purges with hydrogen gas.[7]
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Pressurization and Heating: The reactor is then pressurized with hydrogen to the desired

initial pressure (e.g., 3.0 MPa) at room temperature.[7] The stirring is initiated, and the

reactor is heated to the target reaction temperature (e.g., 240 °C).[7]

Reaction: The temperature and pressure are maintained for the duration of the reaction (e.g.,

7-13 hours).[7] Progress can be monitored by analyzing small samples via Gas

Chromatography (GC) or Thin-Layer Chromatography (TLC).[7]

Workup: Upon completion, the reactor is cooled to room temperature, and the excess

hydrogen gas is carefully vented.[7] The reaction mixture is recovered, and the catalyst is

separated by filtration or centrifugation.[7]

Purification: The solvent is removed from the filtrate under reduced pressure using a rotary

evaporator.[7] The resulting crude product can be purified by recrystallization from a suitable

solvent to yield pure 1-Heptadecanol.[7]

Metabolic Pathway
1-Pentadecanol is involved in fatty acid metabolism through a process known as the fatty

alcohol cycle. In this cycle, very long-chain fatty alcohols, aldehydes, and acids are reversibly

interconverted. This metabolic pathway is crucial for lipid metabolism and transport.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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